N-(3-chloro-2-fluorophenyl)-2-methoxyacetamide

• IUPAC Name: N-(3-chloro-2-fluorophenyl)-2-methoxyacetamide
• InChI: InChI=1S/C9H9ClFNO2/c1-14-5-8(13)12-7-4-2-3-6(10)9(7)11/h2-4H,5H2,1H3,(H,12,13)
• InChI Key: ZXROKRUIDBLVOL-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NC1=C(C(=CC=C1)Cl)F
• Molecular Formula: C9H9ClFNO2
• Molecular Weight: 217.62 g/mol

Description

N-(3-chloro-2-fluorophenyl)-2-methoxyacetamide, also known as CF3, is a chemical compound that has gained significant attention in the field of scientific research. This compound has a wide range of applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of N-(3-chloro-2-fluorophenyl)-2-methoxyacetamide is not fully understood. However, it has been proposed that N-(3-chloro-2-fluorophenyl)-2-methoxyacetamide exerts its therapeutic effects by modulating various signaling pathways. N-(3-chloro-2-fluorophenyl)-2-methoxyacetamide has been shown to inhibit the activity of the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. N-(3-chloro-2-fluorophenyl)-2-methoxyacetamide has also been found to inhibit the NF-κB pathway, which is involved in inflammation and cancer.
Biochemical and Physiological Effects:
N-(3-chloro-2-fluorophenyl)-2-methoxyacetamide has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. N-(3-chloro-2-fluorophenyl)-2-methoxyacetamide has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. N-(3-chloro-2-fluorophenyl)-2-methoxyacetamide has been found to have a low toxicity profile, making it a potential candidate for further development.

Advantages and Limitations for Lab Experiments

N-(3-chloro-2-fluorophenyl)-2-methoxyacetamide has several advantages for lab experiments. It is easy to synthesize and has a high purity. N-(3-chloro-2-fluorophenyl)-2-methoxyacetamide has been shown to have a low toxicity profile, making it safe for use in lab experiments. However, N-(3-chloro-2-fluorophenyl)-2-methoxyacetamide has some limitations. It is not water-soluble, which limits its use in aqueous solutions. N-(3-chloro-2-fluorophenyl)-2-methoxyacetamide is also sensitive to light and air, which can affect its stability.

Future Directions

There are several future directions for the research of N-(3-chloro-2-fluorophenyl)-2-methoxyacetamide. One potential direction is to investigate its potential as a therapeutic agent for the treatment of cancer, inflammation, and infectious diseases. Another potential direction is to explore its mechanism of action and identify its molecular targets. Further studies are needed to determine the optimal dosage and administration route of N-(3-chloro-2-fluorophenyl)-2-methoxyacetamide for its therapeutic applications. Additionally, more research is needed to determine the safety and efficacy of N-(3-chloro-2-fluorophenyl)-2-methoxyacetamide in clinical trials.
Conclusion:
In conclusion, N-(3-chloro-2-fluorophenyl)-2-methoxyacetamide is a promising compound with a wide range of applications in scientific research. It has been shown to have potential therapeutic applications for the treatment of cancer, inflammation, and infectious diseases. N-(3-chloro-2-fluorophenyl)-2-methoxyacetamide has a low toxicity profile and is easy to synthesize, making it a potential candidate for further development. However, more research is needed to fully understand its mechanism of action and to determine its safety and efficacy in clinical trials.

Synthesis Methods

The synthesis method of N-(3-chloro-2-fluorophenyl)-2-methoxyacetamide is a multi-step process that involves the reaction of 3-chloro-2-fluoroaniline with 2-methoxyacetyl chloride in the presence of a base. The reaction produces N-(3-chloro-2-fluorophenyl)-2-methoxyacetamide as the final product. The purity of the product can be improved by recrystallization.

Scientific Research Applications

N-(3-chloro-2-fluorophenyl)-2-methoxyacetamide has been extensively studied for its potential therapeutic applications. It has been found to be effective against various diseases, including cancer, inflammation, and infectious diseases. N-(3-chloro-2-fluorophenyl)-2-methoxyacetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been found to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. N-(3-chloro-2-fluorophenyl)-2-methoxyacetamide has been shown to possess antibacterial and antifungal properties, making it a potential candidate for the treatment of infectious diseases.